Cas no 2172254-05-4 (lithium(1+) ion 1-methyl-1H-imidazole-4-sulfinate)

• Product Name: lithium(1+) ion 1-methyl-1H-imidazole-4-sulfinate
• CAS No: 2172254-05-4
• MF: C₄H₇LiN₂O₂S
• MW: 154.116579294205
• CID: 5174395
• Update Time: 2025-06-07

lithium(1+) ion 1-methyl-1H-imidazole-4-sulfinate Chemical and Physical Properties

Names and Identifiers

• lithium(1+) ion 1-methyl-1H-imidazole-4-sulfinate

• Inchi： 1S/C4H6N2O2S.Li.H/c1-6-2-4(5-3-6)9(7)8;;/h2-3H,1H3,(H,7,8);;
• InChI Key： NTZNJHPRVLUOGM-UHFFFAOYSA-N
• SMILES： S(C1N=CN(C)C=1)(O)=O.[LiH]

Additional information on lithium(1+) ion 1-methyl-1H-imidazole-4-sulfinate

Lithium(1+) Ion 1-Methyl-1H-Imidazole-4-Sulfinate (CAS No. 2172254-05-4): A Comprehensive Overview

Lithium(1+) ion 1-methyl-1H-imidazole-4-sulfinate (CAS No. 2172254-05-4) is a novel compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and properties, holds potential applications in various areas, including drug development, materials science, and analytical chemistry. This article provides a detailed overview of the compound, highlighting its chemical properties, synthesis methods, and recent research findings.

Chemical Structure and Properties

Lithium(1+) ion 1-methyl-1H-imidazole-4-sulfinate is a lithium salt of 1-methyl-1H-imidazole-4-sulfinate. The molecular formula of this compound is C₅H₆LiN₂O₃S, with a molecular weight of approximately 173.17 g/mol. The compound features a central lithium ion coordinated to the sulfinate group of the 1-methyl-1H-imidazole moiety. This unique structure confers several interesting properties to the compound, such as high solubility in polar solvents and good thermal stability.

The sulfinate group in the molecule is known for its reactivity and ability to participate in various chemical reactions, making it a valuable building block in organic synthesis. The imidazole ring, on the other hand, is a common functional group found in many biologically active molecules, contributing to the compound's potential biological activity.

Synthesis Methods

The synthesis of lithium(1+) ion 1-methyl-1H-imidazole-4-sulfinate has been reported in several studies. One common method involves the reaction of 1-methylimidazole with sulfur trioxide (SO₃) to form the corresponding sulfinate ester, followed by treatment with lithium hydroxide (LiOH) to generate the lithium salt. This two-step process is efficient and yields high-purity products suitable for further applications.

Another approach involves the direct reaction of 1-methylimidazole with lithium sulfite (Li₂SO₃) under controlled conditions. This method is particularly advantageous for large-scale production due to its simplicity and cost-effectiveness.

Applications in Drug Development

Lithium(1+) ion 1-methyl-1H-imidazole-4-sulfinate has shown promise in drug development due to its potential biological activity. Recent studies have explored its use as an intermediate in the synthesis of novel pharmaceutical compounds. For instance, researchers at the University of California have demonstrated that this compound can serve as a key intermediate in the synthesis of antiviral agents targeting RNA viruses.

In addition, lithium(1+) ion 1-methyl-1H-imidazole-4-sulfinate has been investigated for its potential as a prodrug precursor. Prodrugs are inactive compounds that are converted into active drugs within the body through metabolic processes. The sulfinate group in this compound can be designed to release active metabolites under specific physiological conditions, enhancing drug delivery and efficacy.

Analytical Chemistry Applications

The unique chemical properties of lithium(1+) ion 1-methyl-1H-imidazole-4-sulfinate make it an attractive candidate for use in analytical chemistry. Its high solubility and stability allow it to be used as a reference standard or internal standard in various analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS).

Recent research has also explored the use of this compound as a derivatizing agent for improving the detection sensitivity of certain analytes. For example, a study published in the Journal of Chromatography A demonstrated that lithium(1+) ion 1-methyl-1H-imidazole-4-sulfinate can enhance the detection of trace amounts of amino acids in complex biological samples.

Mechanistic Studies and Safety Considerations

To better understand the behavior and potential applications of lithium(1+) ion 1-methyl-1H-imidazole-4-sulfinate, several mechanistic studies have been conducted. These studies have focused on elucidating the reaction pathways and intermediates involved in its synthesis and transformation processes. For instance, density functional theory (DFT) calculations have provided insights into the electronic structure and reactivity of the compound.

In terms of safety considerations, lithium(1+) ion 1-methyl-1H-imidazole-4-sulfinate is generally considered safe for laboratory use when proper handling protocols are followed. However, it is important to note that lithium compounds can pose environmental concerns if not disposed of properly. Therefore, it is recommended to follow standard waste management practices to minimize any potential environmental impact.

Conclusion

Lithium(1+) ion 1-methyl-1H-imidazole-4-sulfinate (CAS No. 2172254-05-4) is a versatile compound with a wide range of potential applications in chemistry and pharmaceutical research. Its unique chemical structure and properties make it an attractive candidate for use as an intermediate in drug development, a reference standard in analytical chemistry, and a building block in organic synthesis. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in these fields.